Cas no 54149-49-4 (m-PEG2-Amino)

• Product Name: m-PEG2-Amino
• CAS No: 54149-49-4
• MF: C₅H₁₃NO₃
• MW: 135.161621809006
• MDL: MFCD21921001
• CID: 1589951
• PubChem ID: 22285908
• Update Time: 2025-10-24

m-PEG2-Amino Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[2-(2-methoxyethoxy)ethyl]-
• m-PEG2-Amino
• Aminoxy-PEG2-methane
• DB-188831
• CS-0114359
• SCHEMBL4863760
• 54149-49-4
• C70681
• SY281837
• Aminooxy-PEG2-methane
• O-[2-(2-Methoxyethoxy)ethyl]hydroxylamine
• BP-22969
• m-PEG-ONH2 MW 2,000
• O-(2-(2-methoxyethoxy)ethyl)hydroxylamine
• AKOS017976913
• HY-140397
• MS-22796
• EN300-5104914
• MFCD21921001
• BP-23327

• MDL： MFCD21921001
• Inchi： 1S/C5H13NO3/c1-7-2-3-8-4-5-9-6/h2-6H2,1H3
• InChI Key： VKTXNKVXALMHFI-UHFFFAOYSA-N
• SMILES： O(CCON)CCOC

Computed Properties

• Exact Mass: 135.08959
• Monoisotopic Mass: 135.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 51.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 53.71

m-PEG2-Amino Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on m-PEG2-Amino

m-PEG2-Amino: A Versatile Building Block in Biomedical Applications

m-PEG2-Amino (CAS No. 54149-49-4) is a polyethylene glycol (PEG) derivative that has garnered significant attention in the field of biomedical research due to its unique chemical structure and functional versatility. This compound features a methylene spacer connecting two amine groups to a PEG chain, enabling it to act as a bifunctional linker for conjugation with biomolecules such as antibodies, peptides, and proteins. The incorporation of PEG into molecular constructs offers enhanced solubility, reduced immunogenicity, and improved pharmacokinetic profiles, making it a cornerstone in drug delivery systems and bioconjugate development.

Recent studies have highlighted the role of m-PEG2-Amino in advancing targeted therapies. For example, a 2023 publication in Advanced Drug Delivery Reviews demonstrated its application in antibody-drug conjugates (ADCs), where its bifunctional nature allows for precise attachment of cytotoxic agents to monoclonal antibodies. This innovation has significantly improved the therapeutic index of ADCs, as evidenced by clinical trials showing enhanced tumor targeting and reduced off-target toxicity. The ability to modulate the length of the PEG chain through m-PEG2-Amino also enables fine-tuning of drug release kinetics, a critical factor in optimizing therapeutic outcomes.

The chemical stability of m-PEG2-Amino is another key attribute that supports its widespread use. Unlike traditional PEGylation agents, this compound exhibits minimal degradation in physiological conditions, ensuring prolonged circulation times for therapeutic molecules. A 2024 study in Biomaterials Science explored its use in hydrogel-based drug delivery systems, where its hydrophilic properties facilitated controlled release of bioactive agents. This application is particularly relevant for chronic disease management, such as diabetes and rheumatoid arthritis, where sustained drug delivery is essential for maintaining therapeutic efficacy.

Moreover, m-PEG2-Amino has emerged as a critical component in the development of nanomedicine. A 2023 study published in Nature Nanotechnology showcased its utility in functionalizing lipid nanoparticles (LNPs) for mRNA delivery, a breakthrough in vaccine development. By conjugating m-PEG2-Amino to LNPs, researchers achieved enhanced cellular uptake and reduced immune activation, addressing key challenges in nucleic acid-based therapies. This innovation has been pivotal in the rapid deployment of mRNA vaccines against infectious diseases, including the recent advancements in antiviral therapeutics.

Another area of focus is the use of m-PEG2-Amino in surface modification technologies. A 2023 review in ACS Biomaterials Science & Engineering highlighted its role in creating biocompatible coatings for medical devices. By grafting m-PEG2-Amino onto surfaces, researchers reduced protein adsorption and bacterial adhesion, thereby improving the longevity and performance of implants. This application is particularly relevant for orthopedic and cardiovascular devices, where surface properties directly impact patient outcomes.

Despite its advantages, the use of m-PEG2-Amino is not without challenges. A 2024 study in Journal of Controlled Release addressed the issue of PEGylation-induced immune responses, which can limit the long-term efficacy of PEGylated therapeutics. The study proposed novel strategies to mitigate these effects, such as incorporating polyethylene glycol (PEG) with hydrophilic moieties or using dynamic covalent bonds to allow reversible PEGylation. These innovations represent a significant step forward in overcoming the limitations of traditional PEGylation methods.

Looking ahead, the future of m-PEG2-Amino lies in its integration with emerging technologies such as CRISPR-Cas9 and gene editing. A 2023 preprint in Cell Reports explored its potential in delivering gene-editing tools to target specific cellular pathways. By conjugating m-PEG2-Amino to CRISPR-Cas9 complexes, researchers achieved efficient gene modulation in vivo, opening new avenues for treating genetic disorders. This application underscores the versatility of m-PEG2-Amino in addressing complex biological challenges.

In conclusion, m-PEG2-Amino (CAS No. 54149-49-4) continues to play a pivotal role in advancing biomedical research and therapeutic innovation. Its unique chemical properties and functional versatility make it an indispensable tool in drug delivery, nanomedicine, and surface engineering. As research progresses, the continued exploration of m-PEG2-Amino will undoubtedly lead to new breakthroughs in personalized medicine and targeted therapies.